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Compound of Interest

Compound Name: (S,S,S)-AHPC hydrochloride

Cat. No.: B15619833 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents like (S,S,S)-AHPC hydrochloride are paramount for ensuring

laboratory safety, environmental protection, and regulatory compliance. This guide provides a

comprehensive, step-by-step protocol for the safe handling and disposal of (S,S,S)-AHPC
hydrochloride, a compound utilized in targeted protein degradation research.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for "(S,S,S)-AHPC hydrochloride" and adhere to all institutional and local regulations. Based

on available safety information, this compound should be handled as a hazardous substance.

Personal Protective Equipment (PPE) is mandatory. This includes:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A properly fitted lab coat

All handling and disposal activities should be conducted within a certified chemical fume hood

to prevent inhalation of dust or aerosols. An emergency eyewash and safety shower must be

readily accessible.
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Summary of Safety Information
The following table summarizes the key safety and hazard information for (S,S,S)-AHPC
hydrochloride.

Property Information

Chemical Name

(2S,4S)-1-((S)-2-Amino-3,3-dimethylbutanoyl)-4-

hydroxy-N-(4-(4-methylthiazol-5-

yl)benzyl)pyrrolidine-2-carboxamide

hydrochloride

CAS Number 2115897-23-7

Physical Form Powder or crystals

Known Hazards

Harmful if swallowed (H302), Causes skin

irritation (H315), Causes serious eye irritation

(H319), May cause respiratory irritation (H335)

Storage

Store in a tightly sealed container in a

refrigerator (2-8°C), protected from moisture,

and under an inert atmosphere.[1]

Step-by-Step Disposal Protocol
The cardinal rule for the disposal of laboratory chemical waste is to never discard it down the

drain or in the regular trash.[2] The following procedure outlines the recommended steps for the

safe disposal of (S,S,S)-AHPC hydrochloride.

1. Waste Segregation and Collection:

Collect all waste containing (S,S,S)-AHPC hydrochloride, including unused solid material,

contaminated solutions, and disposable labware (e.g., pipette tips, vials), in a designated

and clearly labeled hazardous waste container.[2]

The container must be made of a chemically compatible material (e.g., high-density

polyethylene - HDPE) and have a secure, leak-proof lid.[2]
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Crucially, do not mix (S,S,S)-AHPC hydrochloride waste with incompatible chemicals,

particularly strong oxidizing agents or bases.

2. Labeling the Waste Container:

The waste container must be labeled clearly with the words "Hazardous Waste".

The label must also include a detailed description of the contents, such as "(S,S,S)-AHPC
hydrochloride waste," and list any other chemicals present in the mixture.

3. Neutralization of Acidic Waste (if applicable):

If the waste is in an acidic solution, it may require neutralization before disposal, subject to

your institution's guidelines. This procedure must be performed with extreme caution.

Place the container with the acidic waste in a larger secondary containment vessel.

Slowly add a weak base, such as sodium bicarbonate (baking soda), to the solution while

stirring continuously.[2][3] This should be done in a larger container to manage potential

foaming or gas evolution.

Monitor the pH of the solution using pH indicator strips or a calibrated pH meter. Continue

adding the base incrementally until the pH is between 6.0 and 8.0.[2]

Once neutralized, securely cap the container and ensure it is correctly labeled for hazardous

waste collection.

4. Storage of Waste:

Keep the hazardous waste container closed at all times, except when adding waste.

Store the container in a designated, cool, and well-ventilated secondary containment area,

away from heat sources and direct sunlight.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
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contractor.

Follow all local, state, and federal regulations for the final disposal of the chemical waste.

Disposal of Empty Containers
Empty containers that once held (S,S,S)-AHPC hydrochloride must also be treated as

hazardous waste unless properly decontaminated.

To decontaminate, triple-rinse the container with a suitable solvent (e.g., water or ethanol).

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing and defacing the original label, the container may be disposed of in the

regular laboratory glass or plastic recycling, in accordance with institutional policies.[2]

Visualizing the Disposal Workflow
The following diagrams illustrate the logical flow for the proper disposal of (S,S,S)-AHPC
hydrochloride waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15619833?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/product/aldrich/901487
https://www.benchchem.com/product/b15619833?utm_src=pdf-body
https://www.benchchem.com/product/b15619833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Waste Collection

Waste Treatment (as needed)

Final Steps

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Collect Solid Waste &
Contaminated Labware

Designated, Compatible, &
Leak-Proof Hazardous

Waste Container

Collect Liquid Waste

Label Container:
'Hazardous Waste'

+ Contents

Is Waste Acidic?

Neutralize with Weak Base
(e.g., Sodium Bicarbonate)

to pH 6.0-8.0

Yes

Store Securely in a Designated
Secondary Containment Area

No

Monitor pH

adjust

pH 6-8

Arrange for Pickup by EHS or
Licensed Waste Contractor

Click to download full resolution via product page

Caption: Disposal workflow for (S,S,S)-AHPC hydrochloride.
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This guide provides a framework for the safe and compliant disposal of (S,S,S)-AHPC
hydrochloride. Given the potential hazards, a cautious and informed approach is essential.

Always consult with your institution's safety professionals for guidance tailored to your specific

laboratory and regulatory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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